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Abstract: This document provides a detailed protocol for the separation and purification of
radium chloride from barium chloride using fractional crystallization. The methodology is
based on the classic techniques developed by Marie Curie and subsequent refinements. The
protocol leverages the differential solubility of radium and barium chlorides in aqueous and
acidified solutions to achieve enrichment and isolation of radium.

Principle and Introduction

Radium is a rare radioactive element found in uranium ores like pitchblende.[1] Historically, its
isolation was a monumental task due to its chemical similarity to barium, with which it is co-
precipitated during initial extraction stages.[2][3] The primary method for separating these two
elements is fractional crystallization, a technique pioneered by Marie and Pierre Curie.[4]

The principle of this protocol relies on the lower solubility of radium chloride (RaClz)
compared to barium chloride (BaClz) in aqueous solutions.[5] When a solution containing both
salts is concentrated and cooled, the crystals that form are enriched in the less soluble
component, radium chloride. The remaining solution, or "mother liquor," is consequently
enriched in the more soluble barium chloride.[6] By systematically repeating this process
through many "fractions," one can progressively concentrate the radium to a high degree of
purity.[7] The efficiency of this separation can be enhanced by the addition of hydrochloric acid,
which further reduces the solubility of both chlorides.[8]
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This application note details the step-by-step procedure for this separation, provides relevant
quantitative data for reference, and includes a workflow diagram for clarity.

Data Presentation

Quantitative understanding of solubility and enrichment is crucial for planning and executing
the fractional crystallization process.

Table 1: Solubility of Alkaline Earth Chlorides in Water This table summarizes the solubility of
radium chloride and barium chloride in water at standard temperature, highlighting the
fundamental difference upon which this protocol is based.

Compound Formula Solubility at 25 °C (g/L)
Radium Chloride RaClz 245[5]
Barium Chloride BaClz 307[5]

Table 2: Typical Enrichment Factors per Crystallization Step The enrichment factor represents
the ratio of the radium concentration in the separated crystals to its concentration in the original
dissolved salt. This factor is critical for estimating the number of fractionation stages required.

Crystallization System Typical Enrichment Factor  Notes

. . L The use of hydrochloric acid
Radium-Barium Chloride (in

) 1.5-1.6[6] improves the separation
HCI solution) -
efficiency.[6][8]
Bromide salts offer a higher
Radium-Barium Bromide (in 2.0 2.2[6] enrichment factor and were
acid solution) o often used in the final stages

of purification.[2][9]

Materials and Apparatus

3.1 Materials:

e Crude Radium-Barium Chloride (Ra,Ba)Clz salt mixture
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Deionized or Distilled Water

Hydrochloric Acid (HCI), concentrated and various dilutions

Ethanol (optional, for final purification)[8][10]

Silver Nitrate (AgNOs) solution (for testing purity)[10]

3.2 Apparatus:

Porcelain or silica crystallizing dishes[6]

o Glass beakers and flasks

e Heating plates or steam baths

» Pipettes and siphons for transferring mother liquor

« Filtration apparatus (e.g., Buchner funnel)

e Drying oven

» Desiccator for cooling and storage of samples[10]

o Analytical balance (radiation-shielded)

e Spectroscope or modern radiometric equipment (e.g., gamma spectrometer) for monitoring
radium concentration

3.3 Safety Precautions:

o Radiological Hazard: Radium is highly radioactive. All procedures must be conducted in a
designated radiological laboratory equipped with appropriate shielding (e.qg., lead bricks),
remote handling tools, and ventilation to manage radon gas, a decay product.[2]

e Personal Protective Equipment (PPE): A lab coat, safety glasses, and gloves are mandatory.
Dosimeters must be worn to monitor radiation exposure.
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o Waste Disposal: All waste materials, including mother liquors, filter paper, and contaminated
glassware, must be disposed of according to institutional and federal regulations for
radioactive waste.

Experimental Protocol

This protocol describes a systematic process for concentrating radium chloride from a barium
chloride mixture. The process is divided into a series of fractions, with the "head" fractions
becoming progressively enriched in radium.

4.1 Initial Solution Preparation

e Place a known quantity of the crude (Ra,Ba)Cl2 salt mixture into a large crystallizing dish or
beaker.

e Add a minimal amount of hot, deionized water (or water slightly acidified with HCI) to
completely dissolve the salt.[8] Gentle heating on a hot plate can be used to ensure full
dissolution.

4.2 First Crystallization

» Concentrate the solution by heating until a thin crystalline film appears on the surface upon
blowing air over it.

 Allow the solution to cool slowly to room temperature. Crystals will precipitate out of the
solution. The goal is to crystallize approximately half of the dissolved salt.[6]

e The resulting crystals (Fraction 1 Crystals) will be enriched in radium. The remaining solution
(Fraction 1 Mother Liquor) will be depleted of radium and enriched in barium.

4.3 Systematic Fractional Crystallization This is the core of the enrichment process and
requires careful management of multiple fractions.

o Separation: Carefully decant or siphon the Fraction 1 Mother Liquor into a new, clean
crystallizing dish (this will become the start of the "tail" or depleted series).

e Enrichment Path (Head Fractions):
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o Take the Fraction 1 Crystals and redissolve them in a minimum amount of hot, fresh
solvent (water or acidified water).

o Repeat the crystallization process (Step 4.2) to yield a new set of crystals (Fraction 2
Crystals) and a new mother liquor (Fraction 2 Mother Liquor). The Fraction 2 Crystals are
now even more enriched in radium.

e Recovery Path (Tail Fractions):

o Take the Fraction 1 Mother Liquor and evaporate it further to crystallize about half of its
salt content.

o The crystals obtained from this step are set aside, and the remaining mother liquor, which
is the most depleted in radium, can be further processed or stored for radioactive waste
disposal.

o Systematic Recombination: To improve yield and efficiency, a systematic recombination is
employed. The mother liquor from one fraction is used to dissolve the crystals from a less
concentrated fraction.[6] For example, the Fraction 2 Mother Liquor (from the enrichment
path) would be added to the crystals obtained from the Fraction 1 Mother Liquor (from the
recovery path), and this combined solution would be recrystallized.

o Continuation: Continue this process for many stages. The crystals are always moved
"forward" to the next enrichment step, while the mother liquors are moved "backward" to a
less concentrated series.[6] The number of fractions can be between three and twelve,
depending on the desired purity.[6][8]

4.4 Monitoring and Purity Control

e The progress of the fractionation can be monitored by measuring the radioactivity of samples
from the "head" crystal fractions.

» Historically, Marie Curie used spectroscopy to observe the diminishing intensity of barium's
spectral lines relative to radium's lines.[10]

 As fractions become highly concentrated, the addition of hydrochloric acid is particularly
beneficial as it reduces the total volume of solution needed for crystallization.[8]
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4.5 Final Purification (Optional)

» For removing the final traces of barium, fractional precipitation using alcohol can be
employed.[10]

e Dissolve the highly enriched radium chloride in a minimal amount of water.

o Slowly add ethanol while stirring. Radium chloride, being less soluble, will precipitate first,
leaving the more soluble barium chloride in the hydroalcoholic solution.[8]

4.6 Drying and Storage

o The final, purified radium chloride crystals should be carefully filtered.

e Dry the crystals in an oven at 100-110 °C to remove water of hydration.[6][10]

e Cool the dried salt in a desiccator before weighing and storing it in a shielded container.[10]

Workflow Visualization

The following diagram illustrates the logical flow of a multi-stage fractional crystallization
process for radium chloride enrichment.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.edpsciences.org/images/stories/archives/Closing_in_on_radium_Marie_Curie.pdf
https://www.benchchem.com/product/b1148284?utm_src=pdf-body
https://www.benchchem.com/product/b1148284?utm_src=pdf-body
https://en.wikisource.org/wiki/Page:Radio-active_substances.djvu/34
https://www.benchchem.com/product/b1148284?utm_src=pdf-body
https://www.911metallurgist.com/blog/radium-extraction-recovery/
https://www.edpsciences.org/images/stories/archives/Closing_in_on_radium_Marie_Curie.pdf
https://www.edpsciences.org/images/stories/archives/Closing_in_on_radium_Marie_Curie.pdf
https://www.benchchem.com/product/b1148284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Fraction 2 (Head)

Solid

F2 Crystals
(More Enriched)

— Continue to
- Fraction 3...

Fraction 1
Liquid

>
F1 Crystals Combine for

Crystallize
Redissolve
(G F2 Mother Liquor | o ocessing
5
Crude (Ra,Ba)Clz )
( Solution Crystallize
Liquid Fraction 1 (Tail)

F1 Mother Liquor
(Depleted)

Initial Material Solid

Y

Evaporate &
Crystallize

T1 Crystals

Liquid \
Waste or
Further Tail
Processing

T1 Mother Liquor
(Most Depleted)

Click to download full resolution via product page

Caption: Workflow for Radium Chloride Fractional Crystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.nobelprize.org/prizes/themes/marie-and-pierre-curie-and-the-discovery-of-polonium-and-radium/
https://en.wikipedia.org/wiki/Radium_chloride
https://www.911metallurgist.com/blog/radium-extraction-recovery/
https://www.ias.ac.in/public/Resources/Initiatives/Women_in_Science/Curie.pdf
https://en.wikisource.org/wiki/Page:Radio-active_substances.djvu/34
https://en.wikisource.org/wiki/Page:Radio-active_substances.djvu/34
https://scispace.com/pdf/the-concentration-of-radium-and-mesothorium-by-fractional-5fdt81mnxr.pdf
https://www.edpsciences.org/images/stories/archives/Closing_in_on_radium_Marie_Curie.pdf
https://www.benchchem.com/product/b1148284#protocol-for-fractional-crystallization-of-radium-chloride
https://www.benchchem.com/product/b1148284#protocol-for-fractional-crystallization-of-radium-chloride
https://www.benchchem.com/product/b1148284#protocol-for-fractional-crystallization-of-radium-chloride
https://www.benchchem.com/product/b1148284#protocol-for-fractional-crystallization-of-radium-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1148284?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

